Cas no 2034285-28-2 (8-({3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl}sulfonyl)quinoline)

• Product Name: 8-({3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl}sulfonyl)quinoline
• CAS No: 2034285-28-2
• MF: C₁₈H₁₈N₄O₄S
• MW: 386.424922466278
• CID: 5348838
• Update Time: 2025-11-01

8-({3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl}sulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-((3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)quinoline
• 8-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]sulfonylquinoline
• 8-({3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl}sulfonyl)quinoline

• Inchi： 1S/C18H18N4O4S/c1-25-17-18(21-10-9-20-17)26-14-7-11-22(12-14)27(23,24)15-6-2-4-13-5-3-8-19-16(13)15/h2-6,8-10,14H,7,11-12H2,1H3
• InChI Key： WSIUVNYOKGQZBE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC=CN=C12)(N1CCC(C1)OC1C(=NC=CN=1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 599
• XLogP3: 1.7
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 8-({3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl}sulfonyl)quinoline

Introduction to 8-({3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl}sulfonyl)quinoline (CAS No. 2034285-28-2)

8-({3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl}sulfonyl)quinoline (CAS No. 2034285-28-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 8-({3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl}sulfonyl)quinoline is composed of a quinoline core substituted with a sulfonyl group linked to a pyrrolidine ring, which is further functionalized with a 3-methoxypyrazine moiety. This intricate arrangement of functional groups imparts the compound with distinct physicochemical properties and biological activities. The quinoline scaffold is well-known for its broad-spectrum biological activities, including antimalarial, antibacterial, and anticancer properties. The introduction of the sulfonyl and pyrrolidine functionalities enhances the compound's solubility and bioavailability, making it a promising candidate for drug development.

The synthesis of 8-({3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl}sulfonyl)quinoline has been reported in several studies, with various synthetic routes being explored to optimize yield and purity. One common approach involves the reaction of 8-chlorosulfonylquinoline with 3-(3-methoxypyrazin-2-yl)oxyaziridine, followed by ring-opening and subsequent functionalization steps. This method provides a high yield of the target compound while maintaining excellent purity levels. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic protocols, such as the use of microwave-assisted synthesis and catalyst-free conditions.

In terms of biological activities, 8-({3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl}sulfonyl)quinoline has demonstrated significant potential as an inhibitor of specific enzymes involved in neurological disorders and cancer. For instance, studies have shown that this compound effectively inhibits the activity of monoamine oxidase (MAO), an enzyme implicated in the breakdown of neurotransmitters such as serotonin and dopamine. By modulating MAO activity, 8-({3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl}sulfonyl)quinoline may offer therapeutic benefits for conditions like depression and Parkinson's disease.

In addition to its MAO-inhibiting properties, 8-({3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl}sulfonyl)quinoline has also shown promise as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the activity of kinases such as AKT and ERK, which are frequently overactivated in cancer cells. These findings suggest that 8-{(3-(3-methoxypyrazin-2-yloxy)pyrrolidin-l-yI)sulfonyl}quinoline could be a valuable lead compound for the development of novel anticancer therapies.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-{(3-(3-methoxypyrazin-l-yloxy)pyrrolidin-l-yI)sulfonyl}quinoline in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and warrant further investigation into its potential clinical applications.

Beyond its therapeutic applications, 8-{(3-(3-methoxypyrazin-l-yloxy)pyrrolidin-l-yI)sulfonyl}quinoline has also been studied for its use as a research tool in biochemical assays. Its ability to selectively modulate specific enzymes makes it a valuable probe for investigating cellular signaling pathways and disease mechanisms. Researchers are increasingly utilizing this compound to gain insights into complex biological processes and to identify new targets for drug discovery.

In conclusion, 8-{(3-(3-methoxypyrazin-l-yloxy)pyrrolidin-l-yI)sulfonyl}quinoline (CAS No. 2034285-28-2) is a multifaceted compound with significant potential in both therapeutic and research contexts. Its unique chemical structure and biological activities make it an exciting candidate for further development and exploration. As research continues to advance our understanding of this compound, it is likely that new applications and insights will emerge, contributing to the broader field of medicinal chemistry and pharmaceutical science.